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Compound of Interest

Compound Name: 5-Bromoindol-1-ylamine

Cat. No.: B8564034

Get Quote

Technical Guide: 5-Bromoindol-1-ylamine
Core Identifiers & Chemical Architecture[1][2]
5-Bromoindol-1-ylamine is a specialized indole derivative characterized by an amino group (-

NH₂) attached directly to the indole nitrogen (N1).[1] Unlike C-substituted aminoindoles (e.g., 5-

aminoindole), the N-amino functionality creates a hydrazine-like motif embedded within the

aromatic system, offering unique reactivity for constructing fused heterocycles like pyrazoles

and hydrazones.[1]

Chemical Identity Table[1][3][4][5][6]
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Parameter Specification

Systematic Name 5-Bromo-1H-indol-1-amine

Synonyms
1-Amino-5-bromoindole; N-Amino-5-

bromoindole

CAS Number
Not widely listed in public registries (Custom

Synthesis)

Molecular Formula C₈H₇BrN₂

Molecular Weight 211.06 g/mol

InChI Key JOHVESYHIQQIFE-UHFFFAOYSA-N

Canonical SMILES C1=CC2=C(C=C1Br)N(C=C2)N

Appearance
Off-white to pale beige crystalline solid

(Empirical)

Solubility
Soluble in DMSO, DMF, CH₂Cl₂; Sparingly

soluble in water

Part 1: Synthesis Protocol (N-Amination)
The synthesis of 5-Bromoindol-1-ylamine is not a trivial substitution; it requires the

electrophilic amination of the indolyl anion.[1] The industry-standard method utilizes

Hydroxylamine-O-sulfonic acid (HOSA) as the amine transfer agent under basic conditions.[1]

Reaction Logic
The indole N-H is deprotonated by a strong base (KOH or NaH) to form a nucleophilic indolyl

anion. This anion attacks the nitrogen of HOSA, displacing the sulfate group.

Critical Control Point: The reaction must be kept anhydrous during the deprotonation phase

to prevent quenching of the anion. HOSA is hygroscopic and must be fresh.

Step-by-Step Methodology
Reagents:
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5-Bromoindole (1.0 eq)[1][2]

Hydroxylamine-O-sulfonic acid (HOSA) (2.5 eq)[1]

Potassium Hydroxide (KOH), powdered (5.0 eq)

Solvent: N,N-Dimethylformamide (DMF) (Anhydrous)

Protocol:

Deprotonation: In a flame-dried round-bottom flask under Argon atmosphere, dissolve 5-

Bromoindole (1.96 g, 10 mmol) in anhydrous DMF (20 mL).

Base Addition: Cool the solution to 0°C. Add powdered KOH (2.8 g, 50 mmol) in portions.

The solution may change color (often to a deep yellow/brown) indicating anion formation. Stir

for 30 minutes at 0°C.

Amination: Add HOSA (2.83 g, 25 mmol) portion-wise over 15 minutes. Caution: Exothermic.

Maintain internal temperature < 10°C.[3][4]

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor

by TLC (System: Hexane/EtOAc 3:1). The product is typically more polar than the starting

material.

Quenching: Pour the reaction mixture into ice-cold water (100 mL).

Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with water (2 x

50 mL) and brine (1 x 50 mL) to remove DMF.

Purification: Dry over Na₂SO₄, filter, and concentrate. Purify via flash column

chromatography (Silica gel, Gradient: 0-20% EtOAc in Hexane).

Self-Validating QC:

¹H NMR (DMSO-d₆): Look for the disappearance of the broad indole N-H signal (~11.3 ppm)

and the appearance of a sharp singlet for the N-NH₂ protons, typically around 5.8–6.2 ppm

(integrating to 2H).
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MS (ESI): Expect a mass peak of [M+H]⁺ = 211/213 (1:1 Br isotope pattern).

Part 2: Reactivity & Applications[1][13]
The N-amino group transforms the indole into a nucleophilic hydrazine equivalent.[1] This

allows for specific "clip-on" chemistry used in fragment-based drug discovery.[1]

Hydrazone Formation (Library Generation)
Reaction with aldehydes yields N-indolyl hydrazones, which are stable and often fluorescent.

Conditions: 1.0 eq 5-Bromoindol-1-ylamine + 1.0 eq Aldehyde + cat. AcOH in Ethanol

(Reflux, 2h).

Utility: Used to screen for biological activity by varying the aldehyde component.

Pyrazole Cyclization
Reaction with 1,3-diketones or enaminones leads to pyrazolo-fused systems or N-pyrazolyl

indoles, valuable in kinase inhibitor design.[1]

Visualization: Synthesis & Reactivity Flow[1]
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Figure 1: Synthetic pathway from 5-bromoindole to the 1-amino derivative and subsequent

functionalization.[1]

Part 3: Safety & Handling
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Hydroxylamine-O-sulfonic acid (HOSA): Corrosive and hygroscopic.[1] Can undergo

exothermic decomposition. Store in a refrigerator and handle in a fume hood.

5-Bromoindol-1-ylamine: As an amino-indole, it is prone to oxidation.[1] Store under inert

gas (Argon/Nitrogen) at -20°C. Darken upon exposure to light indicates oxidation to diazenyl

species or polymerization.

Toxicity: Indoles are generally bioactive. Treat as a potential irritant and sensitizer.
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Source for InChI/SMILES verific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 10075-50-0|5-Bromoindole|BLD Pharm [bldpharm.com]

2. americanelements.com [americanelements.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.bldpharm.com/products/10075-50-0.html
https://www.benchchem.com/product/b8564034/docs?utm_src=pdf-body#5-bromoindol-1-ylamine-cas-number-and-molecular-identifiers
https://www.bldpharm.com/products/10075-50-0.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jstage.jst.go.jp%2Farticle%2Fcpb1958%2F29%2F1%2F29_1_249%2F_article
https://www.bldpharm.com/products/10075-50-0.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fpii%2FS004040200188179X
https://pdf.benchchem.com/119/common_side_reactions_in_the_synthesis_of_5_Bromoindole.pdf
https://www.benchchem.com/product/b8564034/docs?utm_src=pdf-body#5-bromoindol-1-ylamine-cas-number-and-molecular-identifiers
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com
https://www.benchchem.com/product/b8564034?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/10075-50-0.html
https://www.americanelements.com/1893457-72-1-5-bromo-1h-indol-3-amine-hydrochloride
https://pdf.benchchem.com/119/common_side_reactions_in_the_synthesis_of_5_Bromoindole.pdf
https://www.chemimpex.com/products/19087
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [5-Bromoindol-1-ylamine CAS number and molecular
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8564034/docs#5-bromoindol-1-ylamine-cas-number-
and-molecular-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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